(4Ar,8aR,15bR)-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one (4Ar,8aR,15bR)-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one Strychnine appears as colorless, transparent crystals or white crystalline powder. Has no odor. Used for destroying rodents and predatory animals and for trapping fur-bearing animals. (EPA, 1998)
Strychnine is a monoterpenoid indole alkaloid that is strychnidine bearing a keto substituent at the 10-position. It has a role as an avicide, a glycine receptor antagonist, a cholinergic antagonist, a rodenticide and a neurotransmitter agent. It is a monoterpenoid indole alkaloid and an organic heteroheptacyclic compound. It is a conjugate base of a strychnine(1+). It derives from a hydride of a strychnidine.
Strychnine sulfate appears as colorless, odorless, very bitter crystals or white crystalline powder. Has been used as a tonic and stimulant in veterinary medicine. Registered as a rodenticide in the U.S. (EPA, 1998)
Brand Name: Vulcanchem
CAS No.: 57-24-9
VCID: VC0123637
InChI: InChI=1S/C21H22N2O2/c24-18-10-16-19-13-9-17-21(6-7-22(17)11-12(13)5-8-25-16)14-3-1-2-4-15(14)23(18)20(19)21/h1-5,13,16-17,19-20H,6-11H2/p+1/t13-,16-,17-,19-,20-,21+/m0/s1
SMILES: C1C[NH+]2CC3=CCOC4CC(=O)N5C6C4C3CC2C61C7=CC=CC=C75
Molecular Formula: C21H22N2O2
C21H22N2O2. 1
2 H2SO4
Molecular Weight: 335.4 g/mol

(4Ar,8aR,15bR)-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one

CAS No.: 57-24-9

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VCID: VC0123637

Molecular Formula: C21H22N2O2
C21H22N2O2. 1
2 H2SO4

Molecular Weight: 335.4 g/mol

(4Ar,8aR,15bR)-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one - 57-24-9

CAS No. 57-24-9
Product Name (4Ar,8aR,15bR)-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one
Molecular Formula C21H22N2O2
C21H22N2O2. 1
2 H2SO4
Molecular Weight 335.4 g/mol
IUPAC Name (4aR,5aS,8aS,13aS,15aS,15bR)-2,4a,5,5a,6,7,8,13a,15,15a,15b,16-dodecahydro4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-6-ium-14-one
Standard InChI InChI=1S/C21H22N2O2/c24-18-10-16-19-13-9-17-21(6-7-22(17)11-12(13)5-8-25-16)14-3-1-2-4-15(14)23(18)20(19)21/h1-5,13,16-17,19-20H,6-11H2/p+1/t13-,16-,17-,19-,20-,21+/m0/s1
Standard InChIKey QMGVPVSNSZLJIA-FVWCLLPLSA-N
Isomeric SMILES C1C[NH+]2CC3=CCO[C@H]4CC(=O)N5[C@H]6[C@H]4[C@H]3C[C@H]2[C@@]61C7=CC=CC=C75
SMILES C1C[NH+]2CC3=CCOC4CC(=O)N5C6C4C3CC2C61C7=CC=CC=C75
Canonical SMILES C1C[NH+]2CC3=CCOC4CC(=O)N5C6C4C3CC2C61C7=CC=CC=C75
Appearance Powder
Boiling Point 518 °F at 5 mm Hg (EPA, 1998)
518°F at 5 mmHg
Decomposes
Colorform Brilliant, colorless cubes from chloroform-ether
Colorless crystals
Colorless, transparent, prismatic crystals or white crystalline powder
Colorless to white, crystalline solid.
Hard white crystals or powder
Colorless rhombohedrons (from ethanol)
Density 1.36 at 68 °F (EPA, 1998)
1.36 g/cu m at 20 °C
1.36 g/cm³
1.36
Melting Point 514 to 554 °F (EPA, 1998)
392 °F with decomposition (EPA, 1998)
287.0 °C
284 °C
275-285 °C
514°F
Physical Description Strychnine appears as colorless, transparent crystals or white crystalline powder. Has no odor. Used for destroying rodents and predatory animals and for trapping fur-bearing animals. (EPA, 1998)
Strychnine and salts appears as colorless to white crystals. Used as a rodenticide. Burns, though difficult to ignite. Toxic by ingestion. Produces toxic oxides of nitrogen during combustion.
Strychnine sulfate appears as colorless, odorless, very bitter crystals or white crystalline powder. Has been used as a tonic and stimulant in veterinary medicine. Registered as a rodenticide in the U.S. (EPA, 1998)
ODOURLESS AND COLOURLESS CRYSTALS WITH BITTER TASTE.
ODOURLESS COLOURLESS CRYSTALS OR WHITE CRYSTALLINE POWDER WITH BITTER TASTE.
Colorless to white, odorless, crystalline solid.
Colorless to white, odorless, crystalline solid. [pesticide]
Colorless, transparent crystals or white, crystalline powder.
Description Strychnine appears as colorless, transparent crystals or white crystalline powder. Has no odor. Used for destroying rodents and predatory animals and for trapping fur-bearing animals. (EPA, 1998)
Strychnine is a monoterpenoid indole alkaloid that is strychnidine bearing a keto substituent at the 10-position. It has a role as an avicide, a glycine receptor antagonist, a cholinergic antagonist, a rodenticide and a neurotransmitter agent. It is a monoterpenoid indole alkaloid and an organic heteroheptacyclic compound. It is a conjugate base of a strychnine(1+). It derives from a hydride of a strychnidine.
Strychnine sulfate appears as colorless, odorless, very bitter crystals or white crystalline powder. Has been used as a tonic and stimulant in veterinary medicine. Registered as a rodenticide in the U.S. (EPA, 1998)
Shelf Life Stable under recommended storage conditions.
Under abiotic conditions, strychnine is a relatively stable compound. It is photostable and does not hydrolize at pH 5-9.
Solubility 0.02 % (NIOSH, 2016)
4.78e-04 M
In water, 160 mg/L at 25 °C
6.7 g/L ethanol
One gram dissolves in 182 mL ethanol, 6.5 mL chloroform, 150 mL benzene, 250 mL methanol, 83 mL pyridine
Very slightly soluble in ether
Slightly soluble in ethanol, acetone; miscible with benzene; insoluble in ethyl ether; soluble in chloroform
Soluble in chloroform, slightly soluble in alcohol and benzene, slightly soluble in ether
Solubility in water: none
Solubility in water, g/100ml: 2.9
0.02%
Synonyms Nitrate, Strychnine
Strychnine
Strychnine Nitrate
Vapor Pressure Low (NIOSH, 2016)
2.93X10-9 mm Hg at 25 °C (est)
Low
PubChem Compound 11859396
Last Modified Nov 13 2021
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